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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B10780494

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of the in vivo applications of VO-
Ohpic trihydrate, a potent and selective inhibitor of Phosphatase and Tensin Homolog
(PTEN). This document includes detailed experimental protocols, quantitative data summaries,
and signaling pathway diagrams to facilitate the design and execution of pre-clinical studies.

Introduction

VO-Ohpic trihydrate is a small molecule inhibitor of PTEN with a reported IC50 of
approximately 35-46 nM[1][2][3]. By inhibiting PTEN, a critical negative regulator of the
PI3K/Akt signaling pathway, VO-Ohpic trihydrate effectively activates downstream pro-
survival and anti-apoptotic signaling. Its demonstrated efficacy in various animal models of
cancer and cardiovascular disease makes it a valuable tool for in vivo research. This document
outlines its application in oncology and cardiology research, providing detailed protocols for its
use in mouse models.

Mechanism of Action

VO-Ohpic trihydrate is a reversible, non-competitive inhibitor of PTEN's lipid phosphatase
activity[3][4]. PTEN dephosphorylates phosphatidylinositol (3,4,5)-trisphosphate (PIP3) to
phosphatidylinositol (4,5)-bisphosphate (PIP2), thus antagonizing the PI3K signaling pathway.
Inhibition of PTEN by VO-Ohpic trihydrate leads to the accumulation of PIP3, resulting in the
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activation of downstream effectors such as Akt and mTOR. This activation promotes cell
survival, proliferation, and growth while inhibiting apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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